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Compound of Interest

Compound Name: 3-Thiophenecarbonitrile

Cat. No.: B159127

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 3-
Thiophenecarbonitrile, a key intermediate in various synthetic applications. Adherence to the
following protocols is crucial for ensuring a safe laboratory environment.

Chemical and Physical Properties

Proper handling and storage procedures are predicated on a thorough understanding of the
substance's physical and chemical properties.

Property Value Reference
Molecular Formula CsHsNS [1]
Molecular Weight 109.15 g/mol [1]
Appearance No't e?<plicitly stateq, but Ii'kely

a liquid or low-melting solid
Boiling Point 82 °C at 10 mmHg
Density 1.2 g/mL at 25 °C
Flash Point 85.56 °C (closed cup)
Refractive Index n20/D 1.5630
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Hazard Identification and Classification

3-Thiophenecarbonitrile is classified as hazardous under the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS). The primary hazards are summarized below.

Hazard Class Category GHS Code Hazard Statement
o Harmful if swallowed.
Acute Toxicity, Oral 4 H302
[1][2]
o Harmful in contact
Acute Toxicity, Dermal 4 H312 ] ]
with skin.[1][2]
Acute Toxicity, Harmful if inhaled.[1]
] 4 H332
Inhalation [2]
Skin Causes skin irritation.
) o 2 H315
Corrosion/Irritation [1][2]
Serious Eye Causes serious eye
o 2A H319 L
Damage/Eye Irritation irritation.[1][2]
Specific Target Organ
Toxicity - Single May cause respirator
y I ] 3 H335 , .y' P Y
Exposure (Respiratory irritation.[1]

tract irritation)

GHS Pictogram:

laalt text

Signal Word: Warning

Toxicological Information

While specific quantitative toxicity data such as LD50 (median lethal dose) or LC50 (median
lethal concentration) for 3-Thiophenecarbonitrile are not readily available in the reviewed
literature, the GHS classification indicates a moderate acute toxicity profile.
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Studies on related thiophene derivatives suggest a low acute oral toxic potential in rats.
However, the metabolism of thiophenes is a key factor in their potential toxicity.[3][4]

Potential Mechanism of Toxicity: Metabolic Activation

The toxicity of many thiophene-containing compounds is attributed to their metabolic activation
by cytochrome P450 (CYP450) enzymes in the liver. This process can lead to the formation of
reactive metabolites, such as S-oxides and epoxides, which can bind to cellular
macromolecules, leading to cytotoxicity, hepatotoxicity, and nephrotoxicity.[5]

Metabolic Activation of Thiophene Derivatives

Metabolism Oxidation Covalent Bindin:
3-Thiophenecarbonitrile Cytochrome P450 i i N Cellular Macromolecules Cellular Damage &

(Thiophene Derivative) (CYP450) Enzymes .g., S-oxides, { (Proteins, DNA) Toxicity

Click to download full resolution via product page
Caption: Metabolic activation of thiophene derivatives.

Safety and Handling Precautions

A systematic approach to handling 3-Thiophenecarbonitrile is essential to minimize exposure
and ensure laboratory safety.
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Safe Handling Workflow

1. Risk Assessment
(Review SDS & Hazards)

2. Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat, Respirator)

3. Engineering Controls
(Chemical Fume Hood)

4. Safe Handling
(Avoid contact, inhalation, ingestion)

5. Proper Storage
(Cool, dry, well-ventilated, away from incompatibles)

6. Waste Disposal
(As hazardous waste)

Click to download full resolution via product page

Caption: Workflow for safe handling of 3-Thiophenecarbonitrile.

Personal Protective Equipment (PPE)

The following PPE should be worn at all times when handling 3-Thiophenecarbonitrile:
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PPE Category Specification

Eye Protection Chemical safety goggles and/or a face shield.
Hand Protection Chemical-resistant gloves (e.g., nitrile).

Body Protection Laboratory coat.

) ) Use in a well-ventilated area or with a NIOSH-
Respiratory Protection )
approved respirator.

Engineering Controls

All work with 3-Thiophenecarbonitrile should be conducted in a properly functioning chemical
fume hood to minimize inhalation exposure.

Handling and Storage

¢ Avoid contact with skin, eyes, and clothing.

Do not breathe vapor or mist.

Wash hands thoroughly after handling.

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents.

Emergency Procedures

Prompt and appropriate action is crucial in the event of an emergency.

First-Aid Measures
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Exposure Route First-Aid Protocol

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek immediate medical

attention.

Immediately wash the affected area with soap
) and plenty of water for at least 15 minutes.
Skin Contact ) ) )
Remove contaminated clothing. Seek medical

attention if irritation persists.

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper
Eye Contact ] ] ] ] ]

eyelids occasionally. Seek immediate medical

attention.

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . . . .
unconscious person. Seek immediate medical

attention.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

o Specific Hazards: Emits toxic fumes under fire conditions, including carbon oxides, nitrogen
oxides, and sulfur oxides.

o Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.

Accidental Release Measures

A logical workflow should be followed in the event of a spill.
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Spill Response Workflow

1. Evacuate & Secure Area

(2. Assess Spill Size & Hazards)

3. Don Appropriate PPE

4. Contain Spill
(Use inert absorbent material)

5. Clean Up & Collect Waste

6. Decontaminate Area

7. Dispose of Waste Properly

Click to download full resolution via product page

Caption: Logical workflow for responding to a chemical spill.

Experimental Protocols
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Due to the lack of specific, published experimental protocols for 3-Thiophenecarbonitrile in

the reviewed literature, a general protocol for handling hazardous chemical compounds of this

nature is provided.

Objective: To safely handle and use 3-Thiophenecarbonitrile in a laboratory setting.

Materials:

3-Thiophenecarbonitrile

Appropriate solvents and reagents

Chemical fume hood

Personal Protective Equipment (as specified in section 4.1)
Inert absorbent material for spills

Properly labeled waste containers

Procedure:

Preparation:

o Ensure the chemical fume hood is operational and the sash is at the appropriate height.
o Don all required PPE before entering the designated work area.

o Have all necessary equipment and reagents ready to minimize handling time.

Handling:

o Conduct all transfers and manipulations of 3-Thiophenecarbonitrile within the chemical
fume hood.

o Use appropriate tools (e.g., spatulas, pipettes) to avoid direct contact.

o Keep containers tightly closed when not in use.
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o Post-Experiment:
o Decontaminate all surfaces and equipment that have come into contact with the chemical.
o Properly label and store any resulting products or mixtures.

o Collect all contaminated waste (e.g., gloves, pipette tips, absorbent paper) in a designated

hazardous waste container.
e Waste Disposal:

o Dispose of all waste containing 3-Thiophenecarbonitrile as hazardous waste in
accordance with local, state, and federal regulations. Do not dispose of it down the drain.

Disposal Considerations

Waste from residues and unused products should be treated as hazardous waste. Dispose of

the material and its container at a licensed hazardous-waste disposal plant.

Disclaimer: This guide is intended for informational purposes only and is based on currently
available data. It is the responsibility of the user to conduct a thorough risk assessment and to
implement appropriate safety measures for their specific laboratory conditions. Always consult
the most recent Safety Data Sheet (SDS) for 3-Thiophenecarbonitrile before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safety and Handling
of 3-Thiophenecarbonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b159127#3-thiophenecarbonitrile-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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